molecular formula C15H6ClFN2O2 B8284246 2-Chloro-8-fluoroindolo[2,1-b]quinazoline-6,12-dione

2-Chloro-8-fluoroindolo[2,1-b]quinazoline-6,12-dione

Cat. No.: B8284246
M. Wt: 300.67 g/mol
InChI Key: LAZZRPPRVLUFTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-8-fluoroindolo[2,1-b]quinazoline-6,12-dione is a useful research compound. Its molecular formula is C15H6ClFN2O2 and its molecular weight is 300.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H6ClFN2O2

Molecular Weight

300.67 g/mol

IUPAC Name

2-chloro-8-fluoroindolo[2,1-b]quinazoline-6,12-dione

InChI

InChI=1S/C15H6ClFN2O2/c16-7-1-3-11-9(5-7)15(21)19-12-4-2-8(17)6-10(12)13(20)14(19)18-11/h1-6H

InChI Key

LAZZRPPRVLUFTH-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1F)C(=O)C3=NC4=C(C=C(C=C4)Cl)C(=O)N23

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of NaH (10 mmol, 40 mg 60%) in 4 mL of DMF was added 10 mmol of 5-fluoroisatin in 2 mL of DMF. After 15 min, a solution of 5-chloroisatoic anhydride in 3 mL of DMF was added. The reaction mixture was stirred for 18 h, methanol (0.5 mL) and 20 mL of chloroform was added and the organic solution was washed with water, dried (MgSO4) and concentrated to give a residue that was purified by silica gel chromatography (CHCl3:CH3OH). Yield 77%: mp 280-282° C.
Name
Quantity
40 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
10 mmol
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
3 mL
Type
solvent
Reaction Step Three
Quantity
0.5 mL
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Four

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